Cas no 1706093-52-8 (2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1706093-52-8
• MF: C₁₆H₂₃NO₂S₂
• MW: 325.489321947098
• CID: 5548651
• Update Time: 2025-06-24

2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethanone
• 2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C16H23NO2S2/c18-16(12-21-13-4-1-2-5-13)17-8-7-15(20-11-9-17)14-6-3-10-19-14/h3,6,10,13,15H,1-2,4-5,7-9,11-12H2
• InChI Key： HMSTTYHKCLTBDZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CO2)SCC1)CSC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 1706093-52-8 and Product Name: 2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

Compound with the CAS number 1706093-52-8 and the product name 2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a cyclopentylsulfanyl moiety and a furan-2-yl substituent, combined with a 1,4-thiazepane backbone, suggests a unique set of chemical properties that may be leveraged for innovative biological activities.

The 1,4-thiazepane ring system is a well-known pharmacophore in medicinal chemistry, often incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, the furan-2-yl group introduces additional conformational flexibility and potential hydrogen bonding capabilities, which can enhance binding affinity and selectivity. The cyclopentylsulfanyl group further contributes to the compound's molecular complexity, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. Studies have shown that the structural features of 2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one align well with known binding pockets of therapeutic targets, suggesting potential efficacy in modulating key biological pathways. For instance, preliminary computational studies indicate that this compound may interact with enzymes involved in inflammation and pain signaling, making it a promising candidate for further investigation in the development of novel anti-inflammatory agents.

In addition to its structural attributes, the compound's synthesis presents an intriguing challenge for organic chemists. The integration of the cyclopentylsulfanyl, furan-2-yl, and 1,4-thiazepane moieties requires precise synthetic strategies to ensure regioselectivity and high yield. Recent publications highlight innovative synthetic routes that have been developed to construct this molecule efficiently. These methodologies often involve multi-step reactions, including cyclization and cross-coupling processes, which showcase the advancements in synthetic organic chemistry.

The potential biological activity of 2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one has prompted researchers to explore its interactions with various biological systems. Initial in vitro assays have revealed promising results regarding its ability to modulate certain enzymatic activities. For example, experiments have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory responses. These findings are particularly significant given the increasing interest in developing alternative therapeutic strategies for chronic inflammatory conditions.

Furthermore, the compound's structural similarity to known pharmacophores has allowed researchers to leverage existing knowledge from related molecules. By comparing its properties with those of established drugs, scientists can gain insights into its potential side effects and dosing requirements. This comparative approach is essential in drug development, as it helps to identify both opportunities and challenges early in the research process.

The role of computational tools in analyzing such compounds cannot be overstated. Advanced software packages enable researchers to simulate molecular interactions at an atomic level, providing valuable insights into how the compound might behave within a biological system. These simulations have been instrumental in guiding experimental design and optimizing lead compounds for clinical trials. As computational methods continue to evolve, their integration into drug discovery pipelines is expected to accelerate the development of novel therapeutics.

From a regulatory perspective, ensuring compliance with safety standards is paramount when developing new chemical entities like 2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one. Rigorous testing protocols must be implemented to evaluate potential toxicity profiles before moving into clinical phases. Recent guidelines emphasize the importance of integrating toxicological assessments early in the development process to minimize risks associated with new drug candidates.

The broader implications of this compound extend beyond its immediate therapeutic applications. Its unique structure provides a valuable scaffold for further derivatization and optimization by medicinal chemists. By modifying specific functional groups or introducing new moieties, researchers can explore an extensive chemical space aimed at enhancing efficacy or reducing side effects. This iterative approach is central to modern drug discovery efforts.

In conclusion,2-(cyclopentylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-y]ethanone (CAS No. 1706093–52–8) stands as a testament to the progress being made in chemical biology and pharmaceutical research. Its complex structure offers both challenges and opportunities for scientists seeking innovative solutions for human health issues. As research continues to uncover its full potential,this compound will likely play a significant role in shaping future therapeutic strategies across various medical disciplines.